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Cat. No.: B1681145 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing STF-31 to study microglial

activation, a key process in neuroinflammation associated with various neurological disorders.

STF-31, initially identified as a glucose transporter 1 (GLUT1) inhibitor, is now understood to

also potently inhibit nicotinamide phosphoribosyltransferase (NAMPT), a critical enzyme in the

NAD+ salvage pathway.[1][2][3][4] This dual activity makes STF-31 a valuable tool for

investigating the metabolic regulation of microglial function.

Mechanism of Action
STF-31 modulates microglial activation primarily by inhibiting NAMPT and, to a lesser extent,

GLUT1.[1][4] This dual inhibition disrupts key cellular processes in microglia:

NAMPT Inhibition: By blocking NAMPT, STF-31 interferes with the NAD+ salvage pathway,

which is crucial for cellular energy metabolism and various signaling processes involved in

inflammation.[5]

GLUT1 Inhibition: STF-31 can also inhibit glucose uptake by targeting GLUT1, the primary

glucose transporter in microglia.[6][7][8] This restricts the glycolytic pathway, which is

upregulated in activated microglia to support their pro-inflammatory functions.
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The combined effect of NAMPT and GLUT1 inhibition by STF-31 leads to a significant

suppression of microglial activation, including a reduction in the expression of pro-inflammatory

cytokines and a decrease in phagocytic activity.[6][7][8]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways affected by STF-31 in microglia

and a general experimental workflow for its use.
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Experimental Workflow for STF-31 Application

1. Primary Microglia
Culture

2. STF-31 Treatment
(e.g., 5 µM)

3. Microglial Activation
(e.g., LPS 100 ng/ml)

4. Analysis of
Microglial Activation

RT-qPCR for Cytokine
mRNA (TNFα, IL-6)

ELISA for Cytokine
Protein

Phagocytosis Assay
(e.g., Zymosan Bioparticles)

Metabolic Assays
(Glucose Uptake, Glycolysis Rate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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